C.I.Reactive Blue 22

Specification

• CAS No.: 12225-41-1
• Molecular Formula: C5H4N6
• Molecular Weight: 0

Introduction

Chemical Identification and Properties

Comparative Analysis with Related Compounds

While detailed molecular information for C.I. Reactive Blue 22 is limited, examining related compounds within the reactive blue family provides context for understanding its likely properties. For instance, C.I. Reactive Blue 222, which belongs to the double azo class, has a molecular formula of C₃₇H₂₃ClN₁₀Na₆O₂₂S₇ and a molecular weight of 1357.49. This suggests that C.I. Reactive Blue 22 may have a similarly complex structure, potentially containing sulfonic acid groups which are common in reactive dyes to enhance water solubility.

Table 1: Comparison of Selected Reactive Blue Dyes

Dye	CAS Number	Molecular Structure Class	Molecular Weight	Key Features
C.I. Reactive Blue 22	12225-41-1	Not specified in sources	Not available	Used in textile applications
C.I. Reactive Blue 222	93051-44-6	Double azo	1357.49	Soluble in water at 50°C (80 g/L)
C.I. Reactive Blue 42	12236-91-8	Not specified in sources	Not available	Related reactive dye

Manufacturing and Synthesis

Applications and Usage

Research Gaps and Future Directions

Identified Knowledge Gaps

There are significant gaps in the publicly available scientific literature regarding C.I. Reactive Blue 22, particularly concerning its precise molecular structure, comprehensive physical properties, and specific toxicological profile. These gaps represent opportunities for further research and documentation.